Cas no 1214381-13-1 (3-(Pyridin-4-yl)-5-(trifluoromethyl)phenol)

• Product Name: 3-(Pyridin-4-yl)-5-(trifluoromethyl)phenol
• CAS No: 1214381-13-1
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• CID: 4794211
• Update Time: 2025-07-18

3-(Pyridin-4-yl)-5-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-4-yl)-5-(trifluoromethyl)phenol
• 3-(Pyridin-4-yl)-5-(trifluoromethyl)phenol

• Inchi： 1S/C12H8F3NO/c13-12(14,15)10-5-9(6-11(17)7-10)8-1-3-16-4-2-8/h1-7,17H
• InChI Key： WTAOZJRZSTTWQD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C2C=CN=CC=2)C=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 3
• Topological Polar Surface Area: 33.1

Additional information on 3-(Pyridin-4-yl)-5-(trifluoromethyl)phenol

Introduction to 3-(Pyridin-4-yl)-5-(trifluoromethyl)phenol (CAS No. 1214381-13-1)

3-(Pyridin-4-yl)-5-(trifluoromethyl)phenol (CAS No. 1214381-13-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by a phenolic moiety substituted with a pyridine ring and a trifluoromethyl group, which endow it with a combination of aromatic and fluorinated functionalities. These properties make it an intriguing candidate for various applications, including drug discovery and chemical biology studies.

The synthesis of 3-(Pyridin-4-yl)-5-(trifluoromethyl)phenol has been extensively studied, with several efficient and scalable methods reported in the literature. One common approach involves the coupling of 4-bromopyridine with 5-trifluoromethylphenol using transition metal catalysts, such as palladium or copper, under mild conditions. This method not only ensures high yields but also provides excellent regioselectivity, making it suitable for large-scale production.

In terms of its biological activity, 3-(Pyridin-4-yl)-5-(trifluoromethyl)phenol has shown promising results in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in signal transduction pathways, such as protein kinases and phosphatases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against the enzyme cyclin-dependent kinase 2 (CDK2), which is implicated in cell cycle regulation and cancer progression. The mechanism of action involves the binding of the phenolic hydroxyl group to the active site of CDK2, thereby disrupting its catalytic activity.

Beyond its enzymatic inhibition properties, 3-(Pyridin-4-yl)-5-(trifluoromethyl)phenol has also been investigated for its anti-inflammatory effects. Inflammatory diseases are characterized by the overproduction of pro-inflammatory cytokines and chemokines, which can lead to tissue damage and chronic conditions. Research conducted by a team at the University of California found that this compound effectively reduces the expression of key inflammatory markers, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in both in vitro and in vivo models. The anti-inflammatory activity is attributed to its ability to modulate nuclear factor-kappa B (NF-κB) signaling, a central regulator of inflammation.

The pharmacokinetic profile of 3-(Pyridin-4-yl)-5-(trifluoromethyl)phenol has also been evaluated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Oral administration results in rapid absorption with good bioavailability, while intravenous administration leads to a longer half-life due to its high plasma protein binding capacity. These characteristics suggest that it could be developed into an effective oral or injectable formulation for clinical use.

To further explore the therapeutic potential of 3-(Pyridin-4-yl)-5-(trifluoromethyl)phenol, several preclinical studies have been conducted to evaluate its safety and efficacy in animal models. A notable study published in the Nature Communications journal demonstrated that this compound significantly reduced tumor growth in xenograft models of human breast cancer without causing significant toxicity to normal tissues. The mechanism underlying this anti-tumor effect involves the induction of apoptosis and cell cycle arrest in cancer cells, while sparing healthy cells.

In addition to its direct biological activities, 3-(Pyridin-4-yl)-5-(trifluoromethyl)phenol has also been utilized as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. For example, researchers at Harvard University have developed novel derivatives by introducing additional functional groups or modifying the existing structure. These derivatives have shown improved potency and selectivity against specific targets, making them promising candidates for further development as drug candidates.

The future prospects for 3-(Pyridin-4-yl)-5-(trifluoromethyl)phenol are promising, with ongoing research aimed at optimizing its chemical structure and exploring new applications. Advances in computational methods and high-throughput screening technologies are expected to accelerate the discovery of more potent and selective analogs. Additionally, collaborative efforts between academia and industry are crucial for translating these findings into clinical trials and ultimately bringing new therapies to patients.

In conclusion, 3-(Pyridin-4-yl)-5-(trifluoromethyl)phenol (CAS No. 1214381-13-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.